Cas no 1049189-55-0 (3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1049189-55-0
• MF: C₂₁H₁₉F₃N₄O₃
• MW: 432.395775079727
• CID: 6278783
• PubChem ID: 25816495
• Update Time: 2025-05-23

3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea
• 1049189-55-0
• AKOS024494807
• F5072-2837
• 1-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
• VU0633250-1
• 1-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C21H19F3N4O3/c1-31-17-7-5-14(6-8-17)18-9-10-19(29)28(27-18)12-11-25-20(30)26-16-4-2-3-15(13-16)21(22,23)24/h2-10,13H,11-12H2,1H3,(H2,25,26,30)
• InChI Key： RMEGPJHCPVRSHX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 432.14092497g/mol
• Monoisotopic Mass: 432.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea

3-{2-[3-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(Trifluoromethyl)phenyl]urea (CAS No. 1049189-55-0): An Overview

3-{2-[3-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1049189-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a urea derivative with a unique structural arrangement that includes a pyridazine ring and a trifluoromethyl group. These features contribute to its potential therapeutic applications and biological activities.

The pyridazine ring in the structure of 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea is a six-membered heterocyclic compound containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 4-methoxyphenyl group enhances the compound's lipophilicity and stability, making it more suitable for in vivo applications.

The trifluoromethyl group is another key feature of this compound. This group is known for its strong electron-withdrawing properties and high metabolic stability, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of the molecule. The trifluoromethyl group also contributes to the compound's ability to cross biological membranes, enhancing its bioavailability.

Recent studies have explored the potential of 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea as a therapeutic agent. One notable area of research is its activity against cancer cells. A study published in the *Journal of Medicinal Chemistry* in 2022 reported that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are crucial for cell survival and proliferation.

In addition to its anticancer properties, 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea has shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea have also been extensively studied. A preclinical study published in *Pharmaceutical Research* in 2021 reported that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The study also highlighted its low toxicity profile, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and pave the way for further clinical development.

In conclusion, 3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1049189-55-0) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Its antiproliferative and anti-inflammatory properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.